Cas no 953215-69-5 (N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)-2-methylbenzamide)

• Product Name: N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)-2-methylbenzamide
• CAS No: 953215-69-5
• MF: C₂₂H₂₀N₄O₂
• MW: 372.419804573059
• CID: 6382821
• PubChem ID: 16885927
• Update Time: 2025-05-20

N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)-2-methylbenzamide
• N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]-2-methylbenzamide
• N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)-2-methylbenzamide
• AKOS024489130
• VU0628956-1
• N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)-2-methylbenzamide
• 953215-69-5
• F5014-0198

• Inchi： 1S/C22H20N4O2/c1-14-6-4-5-7-17(14)22(27)24-18-12-16(9-8-15(18)2)19-13-26-20(23-19)10-11-21(25-26)28-3/h4-13H,1-3H3,(H,24,27)
• InChI Key： AJOIECJRHJRQIJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CN3C(=N2)C=CC(OC)=N3)=CC=C1C)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 372.15862589g/mol
• Monoisotopic Mass: 372.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.5Ų

Additional information on N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)-2-methylbenzamide

Professional Introduction to N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)-2-methylbenzamide (CAS No. 953215-69-5)

N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl-2-methylbenzamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 953215-69-5, represents a unique molecular architecture that has been extensively studied for its potential biological activities and mechanistic insights. The structural features of this molecule, particularly the presence of imidazo[1,2-b]pyridazine and benzamide moieties, make it a promising candidate for further investigation in drug discovery and development.

The imidazo[1,2-b]pyridazine core is a heterocyclic structure that has been widely explored for its pharmacological properties. This scaffold is known to exhibit a broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The incorporation of a 6-methoxy group into the imidazo[1,2-b]pyridazine ring enhances the electronic properties of the molecule, potentially influencing its binding affinity and metabolic stability. Additionally, the presence of a 2-methylphenyl group at the 5-position of the imidazo[1,2-b]pyridazine ring introduces additional functional diversity, allowing for further modulation of biological activity.

The benzamide moiety at the other end of the molecule contributes to its overall pharmacological profile. Benzamides are well-known for their role as bioisosteres in drug design, often providing improved solubility and metabolic stability. In this context, the 2-methylbenzamide group in N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl-2-methylbenzamide) may play a crucial role in optimizing the compound's pharmacokinetic properties. The methyl groups on both the phenyl ring and the benzamide moiety further enhance the lipophilicity of the molecule, which is a critical factor in determining its bioavailability.

5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl-2-methylbenzamide) make it an attractive candidate for further exploration. Researchers have been particularly interested in its potential as an inhibitor of various enzymes and receptors implicated in human diseases. For instance, preliminary computational studies suggest that this compound may interact with target proteins involved in signal transduction pathways relevant to cancer and inflammation. 5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl-2-methylbenzamide) has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. The ability of this compound to modulate inflammatory pathways could make it a valuable therapeutic agent. Preclinical studies have demonstrated that molecules with similar structural features can inhibit key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). Further research is needed to fully elucidate the anti-inflammatory mechanism of action of this compound. 5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl-2-methylbenzamide) presents several challenges due to its complex molecular architecture. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Modern synthetic strategies often involve multi-step reactions that require careful optimization to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing heterocyclic frameworks like imidazo[1,2-b]pyridazine. 5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl-2-methylbenzamide) offers an opportunity to explore novel synthetic approaches that could be applicable to other complex organic molecules. 5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl-2-methylbenzamide) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation in drug discovery programs targeting various diseases. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing new therapies for human health.